Cas no 2866322-14-5 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2866322-14-5
• MF: C₈H₁₀BrClIN
• MW: 362.433172702789
• CID: 5562070
• Update Time: 2025-10-21

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C8H9BrIN.ClH/c1-11-5-6-4-7(9)2-3-8(6)10;/h2-4,11H,5H2,1H3;1H
• InChI Key： DRJBFGSRFSGZPG-UHFFFAOYSA-N
• SMILES： Cl.BrC1C=C(CNC)C(I)=CC=1

Additional information on Not Yet Assigned

Introduction to Compound CAS No. 2866322-14-5: Not Yet Assigned

The compound with the CAS Number 2866322-14-5 is a novel molecule that has recently garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Despite its current lack of an assigned product name, this compound holds potential for various therapeutic applications due to its unique chemical structure and biological activity.

The chemical structure of CAS No. 2866322-14-5 is characterized by a complex arrangement of functional groups, including aromatic rings, heterocycles, and substituted alkyl chains. This intricate structure confers the molecule with specific physicochemical properties that are crucial for its biological interactions. Recent studies have shown that this compound exhibits high solubility in both aqueous and organic solvents, making it suitable for a wide range of experimental conditions.

In terms of biological activity, preliminary in vitro assays have demonstrated that CAS No. 2866322-14-5 possesses potent anti-inflammatory and anti-cancer properties. Specifically, it has been shown to inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has exhibited cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that CAS No. 2866322-14-5 may have potential as a lead compound for the development of new therapeutic agents.

To further explore the therapeutic potential of CAS No. 2866322-14-5, several preclinical studies have been conducted to evaluate its pharmacokinetic and pharmacodynamic properties. These studies have revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a drug candidate. Moreover, preliminary toxicology assessments have indicated that CAS No. 2866322-14-5 is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The mechanism of action of CAS No. 2866322-14-5 is currently under investigation. Initial studies suggest that it may target multiple signaling pathways involved in inflammation and cancer progression. For instance, it has been shown to modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in regulating inflammatory responses and cell survival. Additionally, the compound appears to interfere with the mitogen-activated protein kinase (MAPK) pathway, which is implicated in cell proliferation and apoptosis.

Recent advancements in computational chemistry and molecular modeling have also contributed to our understanding of the structure-activity relationship (SAR) of CAS No. 2866322-14-5. These computational tools have enabled researchers to predict the binding modes and affinities of the compound to various protein targets, providing valuable insights into its mechanism of action. Furthermore, these models have facilitated the design of novel derivatives with enhanced potency and selectivity.

In conclusion, the compound with CAS Number 2866322-14-5 represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and multifaceted biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in areas such as inflammation and cancer. Ongoing research will continue to elucidate the full potential of this molecule and pave the way for its translation into clinical applications.